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Compound of Interest

Compound Name: 1-Benzofuran-3-carbonitrile

CAS No.: 55877-31-1

Cat. No.: B1286455

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The benzofuran scaffold is a cornerstone in medicinal chemistry, forming the structural basis of

numerous compounds with a wide array of biological activities. This guide provides a

comparative analysis of the structure-activity relationships (SAR) of benzofuran derivatives,

focusing on their anticancer, antimicrobial, and anti-inflammatory properties. The information

presented herein is supported by experimental data from various studies, offering a valuable

resource for the design and development of novel therapeutic agents.

Anticancer Activity of Benzofuran Derivatives
Benzofuran derivatives have demonstrated significant cytotoxic effects against a range of

cancer cell lines. The antiproliferative activity is highly dependent on the nature and position of

substituents on the benzofuran core.

Key Structural Insights:
Hybridization: The fusion of the benzofuran nucleus with other pharmacologically active

moieties, such as piperazine, chalcone, and sulfonamide, has emerged as a promising
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strategy for developing potent anticancer agents.[1]

Substitution at C2 and C3: The C2 and C3 positions of the benzofuran ring are critical for

cytotoxic activity. Earlier SAR studies indicated that ester or heterocyclic ring substitutions at

the C2 position were crucial for the compounds' cytotoxic activity.[1]

Halogenation: The introduction of halogen atoms, such as bromine, chlorine, or fluorine, into

the benzofuran ring has been shown to significantly enhance anticancer activity.[1] While the

type of halogen may not be critical, its position on the ring is of great importance.[1]

Comparative Anticancer Activity Data:
Below is a summary of the in vitro cytotoxic activity (IC50) of representative benzofuran

derivatives against various human cancer cell lines.
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Compound Class
Derivative/Structur
e

Cancer Cell Line IC50 (µM)

Benzofuran-

Piperazine Hybrid

Compound 16 (2-(4-

(2-

methoxyphenyl)pipera

zin-1-yl)-1-(3-

methylbenzofuran-2-

yl)ethan-1-one)

A549 (Lung) 0.12[2][3]

SGC7901 (Gastric) 2.75[2][3]

Compound 11 (1-(3-

methylbenzofuran-2-

yl)-2-(4-

phenylpiperazin-1-

yl)ethan-1-one)

A549 (Lung) 8.57[2]

Compound 12 (1-(3-

methylbenzofuran-2-

yl)-2-(4-

phenylpiperazin-1-

yl)ethan-1-one)

SGC7901 (Gastric) 16.27[2]

Benzofuran-Chalcone

Hybrid
Compound 33d A-375 (Melanoma) 4.15[4]

MCF-7 (Breast) 3.22[4]

A-549 (Lung) 2.74[4]

HT-29 (Colon) 7.29[4]

H-460 (Lung) 3.81[4]

3-Amidobenzofuran

Derivative
Compound 28g MDA-MB-231 (Breast) 3.01

HCT-116 (Colon) 5.20

Halogenated

Benzofuran

Compound 3 (5-

Chloro-N-(4-

morpholinophenethyl)

HeLa (Cervical) 1.136[1]
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benzofuran-2-

carboxamide)

Antimicrobial Activity of Benzofuran Derivatives
The benzofuran scaffold has also proven to be a versatile framework for the development of

novel antimicrobial agents, with activity against a spectrum of bacteria and fungi.

Key Structural Insights:
Substitution Patterns: The antimicrobial activity of benzofuran derivatives is highly influenced

by the substitution pattern on both the furan and benzene rings.[5]

Hydroxyl and Halogen Groups: The presence of hydroxyl groups, particularly at the C-6

position, and halogen substituents often leads to enhanced antibacterial activity.[6]

Heterocyclic Moieties: The incorporation of heterocyclic rings like pyrazole and thiazole can

significantly contribute to the antimicrobial potency.[5]

Comparative Antimicrobial Activity Data:
The following table summarizes the minimum inhibitory concentration (MIC) values of various

benzofuran derivatives against selected microbial strains.
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Compound Class
Derivative/Structur
e

Microbial Strain MIC (µg/mL)

2-Substituted

Benzofuran

Compound 1 (Aza-

benzofuran)

Salmonella

typhimurium
12.5[7]

Escherichia coli 25[7]

Staphylococcus

aureus
12.5[7]

Compound (E)-1-(1-

benzofuran-2-yl)-2-

mesitylethanone-O-

benzoyloxime

Staphylococcus

aureus
4[5]

Escherichia coli 32[5]

Benzofuran-

Carbohydrazide

Compound 39 (2,4,6-

trimethoxy benzofuran

carbohydrazide)

Escherichia coli <25[5]

Staphylococcus

aureus
<25[5]

Benzofuran Ketoxime

Derivative

Compound 7d

((benzofuran-2-yl)(3-

phenyl-3-methyl

cyclobutyl)-O-[2-

hydroxy-3-(N-

methylpiperazino)]

propylketoxime)

Staphylococcus

aureus

Not specified, but

most active

derivative[8]

Anti-inflammatory Activity of Benzofuran
Derivatives
Certain benzofuran derivatives have exhibited potent anti-inflammatory properties, primarily

through the inhibition of key inflammatory mediators like nitric oxide (NO).
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Key Structural Insights:
Fluorination: The introduction of fluorine atoms into the benzofuran scaffold has been shown

to enhance anti-inflammatory effects.[9][10]

Hybrid Structures: As with anticancer activity, hybrid molecules incorporating moieties like

piperazine have demonstrated significant anti-inflammatory potential.[2][3]

Double Bonds: The presence of a double bond between C-2 and C-3 can confer superior

anti-inflammatory activity compared to a single bond.[7]

Comparative Anti-inflammatory Activity Data:
The table below presents the half-maximal inhibitory concentration (IC50) values for the

inhibition of nitric oxide (NO) production in LPS-stimulated RAW 264.7 macrophages by various

benzofuran derivatives.

Compound Class Derivative/Structure IC50 for NO Inhibition (µM)

Benzofuran-Piperazine Hybrid Compound 16 5.28[2][3]

Fluorinated Benzofuran Compound 2 2.4[9][10]

Compound 3 5.2[9][10]

Aza-benzofuran Compound 1 17.3[7]

Compound 3 16.5[7]

Experimental Protocols
A brief overview of the key experimental methodologies cited in the reviewed literature is

provided below.

Anticancer Activity: MTT Assay
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric

method used to assess cell viability.
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Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density and

allowed to adhere overnight.

Compound Treatment: The cells are then treated with various concentrations of the

benzofuran derivatives for a specified period (e.g., 48 or 72 hours).

MTT Addition: An MTT solution (typically 5 mg/mL in phosphate-buffered saline) is added to

each well and incubated for 3-4 hours. During this time, mitochondrial dehydrogenases in

viable cells reduce the yellow MTT to purple formazan crystals.

Solubilization: The culture medium is removed, and a solubilizing agent (e.g., dimethyl

sulfoxide - DMSO) is added to dissolve the formazan crystals.

Absorbance Measurement: The absorbance of the resulting purple solution is measured

using a microplate reader at a wavelength of approximately 570 nm. The IC50 value, the

concentration of the compound that inhibits cell growth by 50%, is then calculated.

Antimicrobial Activity: Minimum Inhibitory
Concentration (MIC) Assay
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth

of a microorganism. The broth microdilution method is commonly used.

Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in

a suitable broth medium.

Serial Dilution: The benzofuran derivatives are serially diluted in a 96-well microtiter plate

containing broth.

Inoculation: Each well is inoculated with the standardized microbial suspension.

Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours

for bacteria).

MIC Determination: The MIC is determined as the lowest concentration of the compound at

which no visible growth (turbidity) of the microorganism is observed.
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Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition
Assay (Griess Assay)
This assay measures the production of nitric oxide by macrophages, a key inflammatory

mediator.

Cell Culture: RAW 264.7 macrophage cells are cultured in 96-well plates.

Treatment and Stimulation: The cells are pre-treated with various concentrations of the

benzofuran derivatives for a short period, followed by stimulation with lipopolysaccharide

(LPS) to induce NO production.

Supernatant Collection: After an incubation period (e.g., 24 hours), the cell culture

supernatant is collected.

Griess Reaction: The supernatant is mixed with Griess reagent (a solution containing

sulfanilamide and N-(1-naphthyl)ethylenediamine). Nitrite, a stable product of NO, reacts

with the Griess reagent to form a colored azo compound.

Absorbance Measurement: The absorbance of the colored solution is measured at

approximately 540 nm. The amount of nitrite is quantified using a standard curve, and the

IC50 value for NO inhibition is calculated.

Visualizing the SAR Workflow
The process of conducting a structure-activity relationship study can be visualized as a cyclical

workflow, from the initial design and synthesis of compounds to their biological evaluation and

subsequent refinement based on the results.
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Caption: General workflow for structure-activity relationship (SAR) studies of benzofuran

derivatives.

This guide highlights the significant potential of the benzofuran scaffold in the development of

new therapeutic agents. The presented data and methodologies offer a foundation for

researchers to build upon in the quest for more effective and selective drugs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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activity-relationships-of-benzofuran-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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